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Compound of Interest

Compound Name: LDN-192960

Cat. No.: B2528581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a dimethyl sulfoxide (DMSO)

stock solution of LDN-192960, a potent inhibitor of Haspin and Dual-specificity Tyrosine-

regulated Kinase 2 (DYRK2). Adherence to this protocol will ensure the accurate and

consistent preparation of this reagent for use in various biological assays.

Summary of Key Data
A clear understanding of the physicochemical properties of LDN-192960 is critical for accurate

stock solution preparation. The table below summarizes essential quantitative data for both the

free base and hydrochloride salt forms of the compound.
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Property LDN-192960 (Free Base)
LDN-192960
(Hydrochloride)

Molecular Formula C₁₈H₂₀N₂O₂S C₁₈H₂₀N₂O₂S • 2HCl

Molecular Weight 328.43 g/mol [1] 401.4 g/mol [2][3]

Solubility in DMSO 25 mg/mL (76.12 mM)[1][4] 30 mg/mL[2] or 33 mg/mL[3]

Recommended Solvent Anhydrous/Fresh DMSO Anhydrous/Fresh DMSO

Storage of Powder -20°C for up to 3 years[4] Store at -20°C[3]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month[1][4]

-80°C for up to 6 months;

-20°C for up to 1 month[3][5]

Note: The solubility of LDN-192960 in DMSO can be affected by the presence of moisture. It is

highly recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[4]

[5][6] The use of ultrasonic agitation may be necessary to fully dissolve the compound.[1][4]

Experimental Protocol: Preparation of a 10 mM LDN-
192960 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of LDN-192960. This

concentration is a common starting point for serial dilutions in many experimental settings.

Materials:

LDN-192960 (free base or hydrochloride salt)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-13455/LDN-192960-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/19089/ldn-192960-hydrochloride
https://www.glpbio.com/ldn-192960-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-13455/LDN-192960-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/LDN-192960.html?locale=es-ES
https://www.caymanchem.com/product/19089/ldn-192960-hydrochloride
https://www.glpbio.com/ldn-192960-hydrochloride.html
https://www.medchemexpress.com/LDN-192960.html?locale=es-ES
https://www.glpbio.com/ldn-192960-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-13455/LDN-192960-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/LDN-192960.html?locale=es-ES
https://www.glpbio.com/ldn-192960-hydrochloride.html
https://www.medchemexpress.com/ldn-192960-hydrochloride.html
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.medchemexpress.com/LDN-192960.html?locale=es-ES
https://www.medchemexpress.com/ldn-192960-hydrochloride.html
https://www.selleckchem.com/products/ldn-192960.html
https://file.medchemexpress.com/batch_PDF/HY-13455/LDN-192960-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/LDN-192960.html?locale=es-ES
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/product/b2528581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2528581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrasonic water bath

Procedure:

Determine the required mass of LDN-192960:

Use the following formula to calculate the mass of LDN-192960 required to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = 10 mM * Volume (mL) * Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution:

LDN-192960 (Free Base): Mass = 10 * 1 * 328.43 / 1000 = 3.28 mg

LDN-192960 (Hydrochloride): Mass = 10 * 1 * 401.4 / 1000 = 4.01 mg

Weighing the Compound:

Carefully weigh the calculated amount of LDN-192960 powder using a calibrated

analytical balance.

Transfer the weighed powder to an appropriately sized microcentrifuge tube or vial.

Adding the Solvent:

Add the desired volume of anhydrous DMSO to the tube containing the LDN-192960
powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, place the tube in an ultrasonic water bath for 5-10 minutes, or until the

compound is fully dissolved.[1][4] Gentle warming to 37°C can also aid in dissolution.[3]

Aliquoting and Storage:
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Once the LDN-192960 is completely dissolved, it is recommended to aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots in tightly sealed tubes at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[1][3][4][5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway inhibited by LDN-192960 and the

experimental workflow for preparing the stock solution.
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Inhibition by LDN-192960 Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2528581?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-13455/LDN-192960-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/19089/ldn-192960-hydrochloride
https://www.glpbio.com/ldn-192960-hydrochloride.html
https://www.medchemexpress.com/LDN-192960.html?locale=es-ES
https://www.medchemexpress.com/ldn-192960-hydrochloride.html
https://www.selleckchem.com/products/ldn-192960.html
https://www.benchchem.com/product/b2528581#how-to-prepare-ldn-192960-stock-solution-with-dmso
https://www.benchchem.com/product/b2528581#how-to-prepare-ldn-192960-stock-solution-with-dmso
https://www.benchchem.com/product/b2528581#how-to-prepare-ldn-192960-stock-solution-with-dmso
https://www.benchchem.com/product/b2528581#how-to-prepare-ldn-192960-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2528581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2528581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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